Cas no 387-43-9 (4-fluoro-1H-indole)

4-fluoro-1H-indole structure

Product Name:4-fluoro-1H-indole

CAS No:387-43-9

Molecular Formula:C₈H₆FN

Molecular Weight:135.138345241547

MDL:MFCD00055992

CID:37173

PubChem ID:2774502

4-fluoro-1H-indole Properties

Names and Identifiers

- 4-Fluoroindole
- 4-Fluoro-1H-indole
- 1H-Indole, 4-fluoro-
- 4-Fluor-indol
- 4-fluoro-indole
- 4-Fluoro-pyrimidine
- AC1MCOJE
- Ferrous sulfide
- PubChem7297
- SBB054560
- 4- Fluoroindole
- KSC224M5J
- BIDD:GT0103
- ZWKIJOPJWWZLDI-UHFFFAOYSA-
- ZWKIJOPJWWZLDI-UHFFFAOYSA-N
- AM959
- WT588
- BCP27160
- STL556085
- BBL102286
- PB20892
- AS02112
- TRA0062701
- NF10247
- CM13604
- 4-Fluoroindole,98%
- A15545
- EN300-85406
- F-4500
- CS-W001557
- AC-23424
- Z1203161966
- InChI=1/C8H6FN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5,10H
- DTXSID00379061
- SY012837
- A5696
- 4-Fluoroindole, 97%
- MFCD00055992
- PS-9127
- FT-0602145
- SCHEMBL680718
- AKOS005063960
- 387-43-9
- F0556
- DB-001295
- indole, 4-fluoro-
- 625-248-2
- DTXCID70330088
- FF30375
- 4-fluoroindole
- MDL： MFCD00055992
- InChIKey： ZWKIJOPJWWZLDI-UHFFFAOYSA-N
- Inchi： 1S/C8H6FN/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5,10H
- SMILES： FC1=CC=CC2=C1C=CN2

Computed Properties

Exact Mass: 135.04848
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 135.048
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 15.8

Experimental Properties

LogP: 2.30700
PSA: 15.79
Refractive Index: 1.646
Boiling Point: 90 ºC (0.4 mmHg)
Melting Point: 30-32 ºC
Flash Point: 109.9℃
Color/Form: White to Yellow Solid
Solubility: Not available
Density: 1.1203 (estimate)

4-fluoro-1H-indole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0038E7-1g	4-Fluoro-1H-indole	387-43-9	98%	1g	$28.00	2025-02-19
A2B Chem LLC	AB50047-1g	4-Fluoroindole	387-43-9	98%	1g	$5.00	2024-04-20
Aaron	AR0038MJ-1g	4-Fluoro-1H-indole	387-43-9	98%	1g	$5.00	2025-01-21
abcr	AB469289-5 g	4-Fluoro-1H-indole, 95%; .	387-43-9	95%	5g	€109.00	2023-04-21
Alichem	A199009509-100g	4-Fluoroindole	387-43-9	97%	100g	$360.00	2023-09-02
Ambeed	A135552-1g	4-Fluoroindole	387-43-9	98%	1g	$6.0	2024-04-19
Apollo Scientific	PC9665-1g	4-Fluoro-1H-indole	387-43-9		1g	£15.00	2025-02-22
Crysdot LLC	CD11131230-100g	4-Fluoroindole	387-43-9	97%	100g	$356	2024-07-19
Enamine	EN300-85406-0.05g	4-fluoro-1H-indole	387-43-9	95.0%	0.05g	$19.0	2025-03-21
Matrix Scientific	069738-1g	4-Fluoroindole, 99%	387-43-9	99%	1g	$23.00	2023-09-09

4-fluoro-1H-indole Suppliers

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:387-43-9)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:387-43-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Wuhan Newgreat Chemical Co., Ltd

Audited Supplier

(CAS:387-43-9)

MR./MRS.:ZHANG JING LI

Phone:18502781673

Email:new_great@163.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:387-43-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Younis Baqi,Samer Alshaibani,Kirsten Ritter,Aliaa Abdelrahman,Andreas Spinrath,Evi Kostenis,Christa E. Müller Med. Chem. Commun. 2014 5 86
3. Cu-mediated direct regioselective C-2 chlorination of indoles

Jing Zhao,Xiuzhi Cheng,Jun Le,Wei Yang,Fengtian Xue,Xuan Zhang,Chao Jiang Org. Biomol. Chem. 2015 13 9000
4. Synthesis of 4-functionalized-1H-indoles from 2,3-dihalophenols

Roberto Sanz,Verónica Guilarte,Nuria García Org. Biomol. Chem. 2010 8 3860
5. Modification and structure–activity relationship of a small molecule HIV-1 inhibitor targeting the viral envelope glycoprotein gp120

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6. Tuning the electronic transition energy of indole via substitution: application to identify tryptophan-based chromophores that absorb and emit visible light

Robert J. Micikas,Ismail A. Ahmed,Arusha Acharyya,Amos B. Smith,Feng Gai Phys. Chem. Chem. Phys. 2021 23 6433
7. An engineered biosynthetic–synthetic platform for production of halogenated indolmycin antibiotics

Elesha R. Hoffarth,Sunnie Kong,Hai-Yan He,Katherine S. Ryan Chem. Sci. 2021 12 8817
8. Synthesis of 13C/19F/2H labeled indoles for use as tryptophan precursors for protein NMR spectroscopy

Ansis Maleckis,Iresha D. Herath,Gottfried Otting Org. Biomol. Chem. 2021 19 5133
9. Further observations on and novel products from acid-catalysed indole-pyrrole condensations: formation of pyrrolo[2,3-b]carbazoles

Laddawan Chunchatprasert,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1994 1765
10. Heterocyclic fluorine compounds. Part II. Bz-Monofluoroindoles

F. L. Allen,J. C. Brunton,H. Suschitzky J. Chem. Soc. 1955 1283

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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